N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate hydriodide
N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate hydriodide
Brand Name:
Vulcanchem
CAS No.:
100988-63-4
VCID:
VC20834466
InChI:
InChI=1S/C13H13N3O3S.HI/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15;/h1-5,9,12H,6-7,14H2;1H/t9-,12-;/m1./s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=CC=C3.[I-]
Molecular Formula:
C13H14IN3O3S
Molecular Weight:
419.24 g/mol
N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate hydriodide
CAS No.: 100988-63-4
Cat. No.: VC20834466
Molecular Formula: C13H14IN3O3S
Molecular Weight: 419.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100988-63-4 |
|---|---|
| Molecular Formula | C13H14IN3O3S |
| Molecular Weight | 419.24 g/mol |
| IUPAC Name | (6R,7R)-7-amino-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;iodide |
| Standard InChI | InChI=1S/C13H13N3O3S.HI/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15;/h1-5,9,12H,6-7,14H2;1H/t9-,12-;/m1./s1 |
| Standard InChI Key | SZYIIYPUOUTNDY-WYUVZMMLSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)N)C(=O)O)C[N+]3=CC=CC=C3.[I-] |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=CC=C3.[I-] |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=CC=C3.[I-] |
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